5-[3-Hydroxyphenyl]-3-[pyridin-2-yl]-1,2-oxazole

• Molecular Formula: C14H10N2O2
• Molecular Weight: 238.24 g/mol
• IUPAC Name: 3-(3-pyridin-2-yl-1,2-oxazol-5-yl)phenol
• InChI: InChI=1S/C14H10N2O2/c17-11-5-3-4-10(8-11)14-9-13(16-18-14)12-6-1-2-7-15-12/h1-9,17H
• InChI Key: NQDJQISLISHLLP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=NOC(=C2)C3=CC(=CC=C3)O

Description

5-[3-Hydroxyphenyl]-3-[pyridin-2-yl]-1,2-oxazole is a useful research compound. Its molecular formula is C14H10N2O2 and its molecular weight is 238.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred solution of pyridine-2-carbohydroximoyl chloride (300 mg, 1.9 mmol) and 3-hydroxyphenylacetylene (760 mg, 6.4 mmol) in a 1:1 mixture of THF/CH2Cl2 (10 mL) at 0° C. was treated with triethylamine (2 mL, 1.45 g, 15 mmol). The mixture was allowed to warm to room temperature overnight. The solvent was removed in vacuo. The residue was dissolved in dichloromethane, washed with brine and dried over anhydrous sodium sulphate. Removal of the solvent in vacuo followed by trituation with 10% ethylacetate in hexane afforded 200 mg (44%) of 5-[3-hydroxyphenyl]-3-[pyridin-2-yl]-1,2-oxazole as a beige solid.